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Compound of Interest

Compound Name: ROS 234

Cat. No.: B11933215

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ROS 234 dioxalate is a potent and selective antagonist of the Histamine H3 receptor (H3R).[1]

[2][3][4] As a G protein-coupled receptor (GPCR) primarily expressed in the central nervous

system, the H3 receptor acts as a presynaptic autoreceptor, modulating the release of

histamine and other neurotransmitters. Its role in various physiological processes has made it a

significant target in drug discovery. These application notes provide detailed protocols for the

dissolution, preparation, and experimental use of ROS 234 dioxalate.

Physicochemical and Pharmacological Properties
ROS 234 dioxalate's properties are summarized in the table below, providing key data for

experimental design.
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Property Value Source

Chemical Name

N-[3-(1H-Imidazol-4-

yl)propyl]-1H-benzimidazol-2-

amine dioxalate

[1][3]

CAS Number 1781941-93-2 [1][2]

Molecular Formula C₁₃H₁₅N₅·2C₂H₂O₄ [1]

Molecular Weight 421.37 g/mol [1]

Purity ≥99% [1]

Solubility
Soluble to 50 mM in water and

50 mM in DMSO
[1]

Storage Desiccate at room temperature [1]

pKi (rat cerebral cortex H3-

receptor)
8.90 [2][4]

pKB (guinea-pig ileum H3-

receptor)
9.46 [2][4]

ED₅₀ (ex vivo, rat cerebral

cortex)
19.12 mg/kg (intraperitoneal) [2][4]

Blood Brain Barrier

Permeability
Limited [3]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
This protocol outlines the preparation of stock solutions of ROS 234 dioxalate for in vitro and in

vivo experiments.

Materials:

ROS 234 dioxalate powder
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Dimethyl sulfoxide (DMSO), sterile

Sterile, deionized water

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure for 10 mM DMSO Stock Solution:

Weighing: Accurately weigh out the desired amount of ROS 234 dioxalate powder. For 1 mL

of a 10 mM stock solution, weigh 4.21 mg of ROS 234 dioxalate (Molecular Weight = 421.37

g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the powder.

Mixing: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle

warming in a water bath (37°C) for 5-10 minutes can aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term storage (weeks) or -80°C for long-term storage

(months).

Procedure for 10 mM Aqueous Stock Solution:

Weighing: Accurately weigh out the desired amount of ROS 234 dioxalate powder. For 1 mL

of a 10 mM stock solution, weigh 4.21 mg.

Dissolution: Add the appropriate volume of sterile, deionized water.

Mixing: Vortex thoroughly. Sonication may be used if complete dissolution is difficult.

Storage: Store aqueous solutions at 2-8°C for short-term use (days). For longer-term

storage, it is recommended to prepare fresh or store frozen at -20°C, though stability in

aqueous solution upon freezing should be verified.
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Protocol 2: In Vitro cAMP Accumulation Assay
This protocol describes a common functional assay to characterize the antagonist activity of

ROS 234 dioxalate on the H3 receptor.

Materials:

HEK293 or CHO cells stably expressing the human Histamine H3 receptor

Cell culture medium and supplements

Assay buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA)

Forskolin

Histamine (agonist)

ROS 234 dioxalate working solutions

cAMP detection kit (e.g., HTRF, LANCE, or ELISA)

96-well or 384-well microplates

Procedure:

Cell Seeding: Seed the H3R-expressing cells into microplates at a suitable density and

culture overnight to allow for adherence.

Preparation of Working Solutions: Prepare serial dilutions of ROS 234 dioxalate in assay

buffer from the stock solution.

Compound Incubation: Remove the culture medium and wash the cells once with assay

buffer. Add the diluted ROS 234 dioxalate solutions to the wells and incubate for 15-30

minutes at 37°C.

Agonist Stimulation: Add a fixed concentration of histamine (e.g., EC₅₀ concentration) to the

wells already containing the antagonist.
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Forskolin Stimulation: To amplify the signal, add a low concentration of forskolin to all wells to

stimulate adenylyl cyclase.

Incubation: Incubate the plate for a further 15-30 minutes at 37°C.

cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the

manufacturer's protocol of the chosen cAMP detection kit.

Data Analysis: Plot the cAMP concentration against the log of the ROS 234 dioxalate

concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀.

Protocol 3: In Vivo Administration
This protocol provides a general guideline for the administration of ROS 234 dioxalate to

rodents for pharmacological studies.

Materials:

ROS 234 dioxalate

Vehicle (e.g., sterile saline, PBS, or a suitable formulation)

Syringes and needles appropriate for the route of administration

Animal balance

Procedure:

Dose Calculation: Calculate the required dose of ROS 234 dioxalate based on the animal's

body weight and the desired mg/kg dosage.

Formulation Preparation: Prepare the dosing solution by dissolving ROS 234 dioxalate in the

chosen vehicle. The concentration should be calculated to deliver the desired dose in a

suitable injection volume (e.g., 5-10 mL/kg for intraperitoneal injection in mice). Ensure the

compound is fully dissolved.

Administration: Administer the solution to the animals via the desired route (e.g.,

intraperitoneal, oral gavage).
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Observation and Analysis: Monitor the animals for the desired pharmacological effects at

appropriate time points after administration.

Signaling Pathway and Experimental Workflow
Histamine H3 Receptor Signaling Pathway
Activation of the Histamine H3 receptor, a Gi/o-coupled GPCR, leads to the inhibition of

adenylyl cyclase, resulting in decreased intracellular cAMP levels. The receptor can also

modulate other signaling cascades, such as the MAPK and PI3K/Akt pathways.
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Caption: Histamine H3 Receptor Signaling Pathway.

Experimental Workflow for In Vitro Antagonist Assay
The following diagram illustrates the general workflow for characterizing ROS 234 dioxalate as

an H3 receptor antagonist.
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Caption: Workflow for H3R Antagonist Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b11933215/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ros-234-dioxalate
https://www.benchchem.com/product/b11933215?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Implementation of a Fluorescence-Based Screening Assay Identifies Histamine H3
Receptor Antagonists Clobenpropit and Iodophenpropit as Subunit-Selective N-Methyl-d-
Aspartate Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

2. Histamine H3 receptors modulate antigen-induced bronchoconstriction in guinea pigs -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. H3 receptor antagonist - Wikipedia [en.wikipedia.org]

4. Development of a Conformational Histamine H3 Receptor Biosensor for the Synchronous
Screening of Agonists and Inverse Agonists - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for ROS 234
Dioxalate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933215/docs#application-notes-and-protocols-for-
ros-234-dioxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

